N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-7-methoxy-1-benzofuran-2-carboxamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H17NO4S/c1-24-16-7-4-5-12-9-17(25-19(12)16)20(23)21-10-15(22)14-11-26-18-8-3-2-6-13(14)18/h2-9,11,15,22H,10H2,1H3,(H,21,23)
• InChI Key: YTMLZNPBXCZNOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC(C3=CSC4=CC=CC=C43)O
• Molecular Formula: C20H17NO4S
• Molecular Weight: 367.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with a benzothiophene moiety attached to a benzofuran moiety via a hydroxyethyl linker. The benzothiophene and benzofuran rings are aromatic and contribute to the compound’s stability.

Chemical Reactions Analysis

The benzothiophene moiety in this compound could potentially be involved in a variety of chemical reactions. For example, benzothiophene derivatives have been used as reactants in the synthesis of phosphorescent sensors for the quantification of copper (II) ions, and in the preparation of CYP11B1 inhibitors for the treatment of cortisol-dependent diseases.

Scientific Research Applications

BTSC has been studied for its potential therapeutic applications in a variety of medical conditions. In particular, BTSC has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. BTSC has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the production of reactive oxygen species. BTSC has also been found to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. Additionally, BTSC has been found to possess antibacterial activity against several types of bacteria, including Staphylococcus aureus and Escherichia coli.

Mechanism of Action

The exact mechanism of action of BTSC is still not fully understood. However, it is believed that BTSC acts by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). Inhibition of these enzymes is thought to reduce inflammation and inhibit the growth of cancer cells. Additionally, BTSC is thought to possess antibacterial activity by interfering with the bacterial cell wall synthesis.
Biochemical and Physiological Effects
BTSC has been found to possess a variety of biochemical and physiological effects. In particular, BTSC has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. BTSC has also been found to reduce the production of reactive oxygen species, which can cause oxidative damage to cells. Additionally, BTSC has been found to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. BTSC has also been found to possess antibacterial activity against several types of bacteria, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

The main advantage of using BTSC in laboratory experiments is its relatively straightforward synthesis. Additionally, BTSC has been found to possess a variety of biochemical and physiological effects, making it a useful tool for studying a variety of medical conditions. However, there are some limitations to using BTSC in laboratory experiments. In particular, BTSC is a synthetic compound, and its long-term safety and efficacy have not yet been established. Additionally, the exact mechanism of action of BTSC is still not fully understood, making it difficult to predict its effects in certain situations.

Future Directions

Given the potential therapeutic applications of BTSC, there are a number of potential future directions for research. In particular, further studies are needed to better understand the mechanism of action of BTSC and to evaluate its long-term safety and efficacy. Additionally, further studies are needed to evaluate the potential of BTSC to treat a variety of medical conditions, including inflammation, cancer, and bacterial infections. Additionally, further studies are needed to evaluate the potential of BTSC to treat other medical conditions, such as neurological disorders and autoimmune diseases. Finally, further studies are needed to evaluate the potential of BTSC as an adjuvant to other therapies, such as chemotherapy and radiation therapy.

Synthesis Methods

The synthesis of BTSC is relatively straightforward, and involves the condensation of 1-benzothiophene-3-carboxylic acid with 7-methoxy-1-benzofuran-2-carboxylic acid. The reaction is catalyzed by anhydrous sodium carbonate, and yields BTSC in high yields. The reaction is typically performed in an inert atmosphere, such as nitrogen or argon, and is typically completed within a few hours.